1,3-Dioleoyl-2-chloropropanediol-d5
Description
1,3-Dioleoyl-2-chloropropanediol-d5 is a deuterium-labeled chlorinated glycerol derivative featuring two oleoyl (C18:1, Δ9) fatty acid chains esterified at the 1- and 3-positions of the glycerol backbone. The chlorine atom occupies the 2-position, and five hydrogen atoms are replaced with deuterium (d5), typically at critical positions on the glycerol moiety to ensure isotopic stability .
This compound is primarily used as an internal standard in mass spectrometry (MS) and isotope dilution assays for quantifying chloropropanediol (MCPD) esters in food matrices, pharmaceuticals, and lipidomics research. Its deuterated structure minimizes matrix interference and enhances analytical precision .
Properties
Molecular Formula |
C₃₉H₆₆D₅ClO₄ |
|---|---|
Molecular Weight |
643.54 |
Synonyms |
(Z)-2-chloropropane-1,3-diyl Dioleate-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Chemical Properties
The table below compares 1,3-Dioleoyl-2-chloropropanediol-d5 with structurally related deuterated chloropropanediol esters:
*Inferred data based on structural analogs. †Assumed based on purity standards for similar compounds in and . ‡Purity inferred from vendor specifications in .
Key Differences and Functional Implications
Acyl Chain Effects :
- Chain Length : Shorter chains (e.g., lauroyl, C12:0) increase solubility in polar solvents, whereas longer chains (stearoyl, C18:0) enhance lipophilicity, affecting their partitioning in lipid-rich matrices .
- Unsaturation : The oleoyl chain (C18:1) introduces a cis double bond, reducing melting points compared to saturated analogs like stearoyl derivatives. This property is critical for chromatographic separation efficiency .
Deuterium Labeling :
- All listed compounds incorporate five deuterium atoms, but their positions vary. For example, in 1,3-Dipalmitoyl-2-chloropropanediol-d5, deuterium is likely on the glycerol backbone, whereas in rac 2-Lauroyl-3-chloropropanediol-d5, labeling may involve the chlorinated carbon .
Analytical Applications: Food Safety: Distearoyl and dipalmitoyl derivatives are widely used to quantify MCPD esters in refined oils and infant formula, leveraging their structural resemblance to endogenous contaminants . Drug Development: The palmitoyl variant aids in studying chlorinated lipids' pharmacokinetic behavior due to its balanced hydrophobicity .
Stability and Handling
- Thermal Stability : Saturated acyl chains (stearoyl, palmitoyl) confer higher thermal stability than unsaturated chains (oleoyl), making them suitable for high-temperature GC analysis .
- Storage : Most compounds require storage at -20°C to prevent hydrolysis of the ester bonds .
Notes
Data Limitations : Direct references to this compound are absent in the provided evidence; comparisons are extrapolated from structurally similar compounds.
Isotopic Purity : Deuterium labeling positions may vary between suppliers, necessitating verification via NMR or MS for critical applications .
Regulatory Relevance : Chloropropanediol esters are regulated in food products (e.g., EU Regulation 2023/5), driving demand for deuterated internal standards .
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